Cas no 117829-48-8 (2,3-dibromo-5-(bromomethyl)thiophene)

• Product Name: 2,3-dibromo-5-(bromomethyl)thiophene
• CAS No: 117829-48-8
• MF: C₅H₃Br₃S
• MW: 334.854317903519
• CID: 2615533
• PubChem ID: 71339425
• Update Time: 2025-04-21

2,3-dibromo-5-(bromomethyl)thiophene Chemical and Physical Properties

Names and Identifiers

• 2,3-dibromo-5-(bromomethyl)thiophene
• 117829-48-8
• DTXSID20766858
• SCHEMBL23491234
• AKOS019098818

• Inchi： 1S/C5H3Br3S/c6-2-3-1-4(7)5(8)9-3/h1H,2H2
• InChI Key： KMUQGQKMIAPVRB-UHFFFAOYSA-N
• SMILES： BrCC1=CC(=C(S1)Br)Br

Computed Properties

• Exact Mass: 333.74851Da
• Monoisotopic Mass: 331.75056Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 98.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 28.2Ų